2-chloro-6-iodo-3-(trifluoromethoxy)pyridine
Description
“2-chloro-6-iodo-3-(trifluoromethoxy)pyridine” is a type of trifluoromethylpyridine (TFMP) derivative . TFMP and its derivatives are key structural motifs in active agrochemical and pharmaceutical ingredients . They are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular formula of “2-chloro-6-iodo-3-(trifluoromethoxy)pyridine” is C6H2ClF3INO . The InChI code for this compound is 1S/C6H2ClF3INO/c7-4-1-3(11)2-5(12-4)13-6(8,9)10/h1-2H .Chemical Reactions Analysis
The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . More than 20 new TFMP-containing agrochemicals have acquired ISO common names .Physical And Chemical Properties Analysis
The average mass of “2-chloro-6-iodo-3-(trifluoromethoxy)pyridine” is 211.569 Da and its monoisotopic mass is 211.001175 Da .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-iodo-3-(trifluoromethoxy)pyridine involves the introduction of a chloro group, an iodo group, and a trifluoromethoxy group onto a pyridine ring.", "Starting Materials": [ "2-chloropyridine", "6-iodopyridine", "trifluoromethanol", "potassium carbonate", "sodium iodide", "copper(I) iodide", "copper(II) sulfate", "sodium ascorbate", "acetic acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: 2-chloropyridine is reacted with trifluoromethanol in the presence of potassium carbonate to form 2-chloro-3-(trifluoromethoxy)pyridine.", "Step 2: 6-iodopyridine is reacted with sodium iodide and copper(I) iodide in acetic acid to form 6-iodopyridine-2-iodide.", "Step 3: 2-chloro-3-(trifluoromethoxy)pyridine is reacted with 6-iodopyridine-2-iodide in the presence of copper(II) sulfate and sodium ascorbate to form 2-chloro-6-iodo-3-(trifluoromethoxy)pyridine.", "Step 4: The product is isolated by extraction with diethyl ether and purified by recrystallization." ] } | |
CAS RN |
1361496-09-4 |
Product Name |
2-chloro-6-iodo-3-(trifluoromethoxy)pyridine |
Molecular Formula |
C6H2ClF3INO |
Molecular Weight |
323.4 |
Purity |
95 |
Origin of Product |
United States |
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